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Compound of Interest

Compound Name: Dimethyl Isophthalate-2,4,5,6-d4

Cat. No.: B12389104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Isophthalate-2,4,5,6-d4,
a deuterated stable isotope-labeled compound. The information herein is intended to support

researchers and scientists in its application as an internal standard for quantitative analysis and
as a tracer in metabolic studies.

Core Compound Properties

Dimethyl Isophthalate-2,4,5,6-d4 is the deuterium-labeled form of Dimethyl Isophthalate.
Stable isotope-labeled compounds are critical tools in analytical chemistry, offering a high
degree of accuracy in quantification by mass spectrometry and nuclear magnetic resonance.
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Property Value Reference
CAS Number 1007509-57-0 [11[2]
Molecular Formula C10HeD4O4 [2]
Molecular Weight 198.21 g/mol [2]

Dimethyl 2,4,5,6-
tetradeuteriobenzene-1,3-

Synonyms dicarboxylate, 1,3-Benzene- [1]
2,4,5,6-d4-dicarboxylic acid,
1,3-dimethyl ester

Unlabeled CAS Number 1459-93-4 [1]

Physicochemical Data

Quantitative data for Dimethyl Isophthalate-2,4,5,6-d4 is primarily available from suppliers
and is crucial for its application in analytical methods. For comparative purposes, the properties
of the unlabeled analogue, Dimethyl Isophthalate, are also presented.

Table 1: Specifications of Dimethyl Isophthalate-2,4,5,6-d4

Parameter Specification
Isotopic Purity > 98 atom % D
Chemical Purity >98%

Table 2: Physical Properties of Unlabeled Dimethyl Isophthalate (CAS: 1459-93-4)
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Property Value

Appearance White to almost white crystalline powder
Melting Point 67-71 °C

Boiling Point 282 °C

Solubility Soluble in most organic solvents

Experimental Protocols

While specific, detailed experimental protocols for Dimethyl Isophthalate-2,4,5,6-d4 are not
widely published, its primary application is as an internal standard in chromatographic and
mass spectrometric analyses. The following provides a generalized methodology for its use.

General Protocol for Use as an Internal Standard in LC-
MS/MS Analysis

This protocol outlines the typical steps for using a deuterated internal standard like Dimethyl
Isophthalate-2,4,5,6-d4 for the quantification of the corresponding unlabeled analyte in a

sample matrix.
e Preparation of Stock Solutions:

o Prepare a stock solution of Dimethyl Isophthalate-2,4,5,6-d4 in a suitable organic solvent
(e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

o Prepare a stock solution of the unlabeled analyte (Dimethyl Isophthalate) at the same

concentration.
o Preparation of Calibration Standards:

o Create a series of calibration standards by spiking a known amount of the unlabeled
analyte stock solution into a blank matrix (e.g., plasma, urine, environmental sample

extract).
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o To each calibration standard, add a fixed amount of the Dimethyl Isophthalate-2,4,5,6-d4
stock solution to achieve a constant final concentration across all standards.

e Sample Preparation:

o To an aliquot of the unknown sample, add the same fixed amount of the Dimethyl
Isophthalate-2,4,5,6-d4 stock solution as was added to the calibration standards.

o Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, solid-phase
extraction) to isolate the analyte and internal standard.

o Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS
analysis.

e LC-MS/MS Analysis:

o Inject the prepared samples and calibration standards onto an appropriate liquid
chromatography column for separation.

o Detect the analyte and the internal standard using a tandem mass spectrometer operating
in Multiple Reaction Monitoring (MRM) mode.

» Analyte MRM Transition: Determine the optimal precursor and product ions for
unlabeled Dimethyl Isophthalate.

» Internal Standard MRM Transition: Determine the optimal precursor and product ions for
Dimethyl Isophthalate-2,4,5,6-d4. The precursor ion will be shifted by +4 m/z
compared to the unlabeled analyte.

o Data Analysis:

o Calculate the peak area ratio of the analyte to the internal standard for each calibration
standard and unknown sample.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the analyte for the calibration standards.
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o Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Diagrams
Experimental Workflow

The following diagram illustrates a typical workflow for the use of Dimethyl Isophthalate-
2,4,5,6-d4 as an internal standard in a quantitative analytical method.
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Caption: Workflow for internal standard-based quantification.

Signaling Pathway

While Dimethyl Isophthalate is not directly involved in mammalian signaling pathways, it is a
substrate for microbial degradation. The following diagram illustrates the microbial metabolic
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pathway for Dimethyl Isophthalate. This pathway is relevant for environmental fate studies and
understanding its biological transformation.
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Caption: Microbial degradation pathway of Dimethyl Isophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Dimethyl Isophthalate-2,4,5,6-d4
(CAS: 1007509-57-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389104#dimethyl-isophthalate-2-4-5-6-d4-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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